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Compound of Interest

Compound Name: Gadolinium nitrate pentahydrate

Cat. No.: B2420190 Get Quote

An In-Depth Technical Guide to Gadolinium (III) Nitrate Pentahydrate (CAS: 10168-83-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, safety

protocols, and applications of Gadolinium (III) Nitrate Pentahydrate. The information is intended

to support research, development, and handling of this important inorganic compound.

Physicochemical Properties
Gadolinium (III) nitrate pentahydrate is a white, crystalline solid.[1] It is a hydrated, water-

soluble salt of gadolinium.[2][3] As with other nitrates, it is an oxidizing agent and can form

flammable mixtures when combined with hydrocarbons.[2] The compound is also noted to be

hygroscopic, readily absorbing moisture from the air.[4][5]

Table 1: Physicochemical Data for Gadolinium (III) Nitrate Pentahydrate
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Property Value Source(s)

CAS Number
10168-83-9 (Anhydrous),

52788-53-1 (Pentahydrate)
[1][4][6]

Molecular Formula Gd(NO₃)₃·5H₂O [2][7]

Molecular Weight 433.33 g/mol [7]

Appearance White solid/crystals with lumps [4][7][8]

Melting Point 92 °C / 197.6 °F [7]

Boiling Point Not available [4][7]

Solubility Soluble in water and ethanol [3][9]

Odor Odorless [4][7]

Safety and Handling
Gadolinium (III) nitrate pentahydrate is classified as a strong oxidizer and may cause or

intensify fire.[7][10][11] It can cause serious eye damage, skin irritation, and respiratory tract

irritation.[4][10][11] Ingestion may lead to methemoglobinemia, characterized by cyanosis

(bluish skin), convulsions, and dizziness.[4][5]

Table 2: Hazard and Safety Information
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Category Information Source(s)

Hazard Statements

H272: May intensify fire;

oxidizer. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[10]

Signal Word Danger [4][12]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames.

P220: Keep away from

clothing/combustible materials.

P280: Wear protective

gloves/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7][10]

Handling

Use in a well-ventilated area or

chemical fume hood. Minimize

dust generation. Avoid contact

with skin, eyes, and clothing.

Keep away from combustible

materials.

[4][5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Do not store

near combustible materials.

[4][5][12]

First Aid (Eyes)

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting eyelids. Get

immediate medical aid.

[4][7]
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First Aid (Skin)

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing. Get medical aid.

[4][5]

First Aid (Ingestion)

If victim is conscious, give 2-4

cupfuls of milk or water. Do not

give anything by mouth to an

unconscious person. Get

medical aid.

[4][5]

First Aid (Inhalation)

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[4][5]

Applications in Research and Drug Development
Gadolinium (III) nitrate is a key precursor and material in several high-technology fields,

primarily due to the unique paramagnetic properties of the gadolinium ion (Gd³⁺).[8]

MRI Contrast Agents: Its most prominent application in the drug development pipeline is as a

starting material for the synthesis of gadolinium-based contrast agents (GBCAs) used in

Magnetic Resonance Imaging (MRI).[8][13] The high magnetic moment of gadolinium

enhances image clarity, allowing for better visualization of tissues and abnormalities.[2][8]

Nanoparticle Synthesis: It is used to create gadolinium-doped nanoparticles and other

nanoscale materials for applications in biomedical imaging and sensors.[2][8]

Phosphors and Scintillators: Gadolinium compounds are used in the production of phosphors

for display technologies and scintillators for medical imaging detectors.[2]

Catalysis: The compound has been investigated for its catalytic properties in various

chemical reactions.[13]
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Nuclear Applications: Due to its neutron-absorbing properties, gadolinium nitrate is used as a

water-soluble neutron poison in nuclear reactors.[14]
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Caption: Logical relationship of Gadolinium (III) Nitrate Pentahydrate to its key applications.

Experimental Protocols
Synthesis of Gadolinium (III) Nitrate
A straightforward method for synthesizing gadolinium nitrate involves the reaction of gadolinium

oxide with nitric acid.

Methodology:

Reaction Setup: Place a slight excess of gadolinium (III) oxide (Gd₂O₃) into a reaction

vessel.

Acid Digestion: Add concentrated nitric acid (HNO₃) to the vessel.

Heating: Gently heat the mixture to facilitate the dissolution of the oxide and promote the

reaction. The reaction should proceed for approximately 1 hour.

Filtration: After the reaction is complete, filter the hot solution to remove any unreacted

gadolinium oxide.
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Crystallization: Allow the clear filtrate to cool slowly. Crystalline gadolinium nitrate will

precipitate from the solution.

Isolation: Collect the crystals by filtration and dry them appropriately.[15]

Caption: Experimental workflow for the synthesis of Gadolinium (III) Nitrate.

Thermal Decomposition Analysis
The thermal stability and decomposition pathway of gadolinium nitrate are critical for its use in

high-temperature applications like ceramics manufacturing. Studies show it decomposes in

multiple steps to ultimately form gadolinium (III) oxide (Gd₂O₃).[16][17]

General Methodology (Thermogravimetric Analysis - TGA):

Sample Preparation: Place a precisely weighed sample of gadolinium (III) nitrate

pentahydrate into an alumina crucible.

Instrumentation: Use a simultaneous TGA/DTA (Differential Thermal Analysis) instrument

coupled with a Mass Spectrometer (MS) for evolved gas analysis.

Atmosphere: Conduct the analysis under a controlled inert atmosphere (e.g., nitrogen or

helium) at a specified flow rate.

Heating Program: Heat the sample from ambient temperature to >700°C at a constant

heating rate (e.g., 10°C/min).[17]

Data Collection: Continuously record the sample mass (TGA), temperature difference (DTA),

and evolved gas composition (MS) as a function of temperature.

Analysis: Analyze the resulting TGA curve to identify mass loss steps corresponding to

dehydration and denitration. The DTA curve reveals endothermic or exothermic events, and

the MS data identifies the gaseous decomposition products (e.g., H₂O, NOx).[16][17]

Intermediate Identification: To identify solid intermediates, the heating can be stopped at

specific temperatures (e.g., 420°C, 520°C) and the residue analyzed by X-ray Diffraction

(XRD).[17]
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Caption: Simplified thermal decomposition pathway of Gadolinium (III) Nitrate Hydrate.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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